(5E)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-3,4,7,8-tetrahydro-2H-azocine-6-carboxylic acid

• IUPAC Name: (5E)-1-[(2-methylpropan-2-yl)oxycarbonyl]-3,4,7,8-tetrahydro-2H-azocine-6-carboxylic acid
• InChI: InChI=1S/C13H21NO4/c1-13(2,3)18-12(17)14-8-5-4-6-10(7-9-14)11(15)16/h6H,4-5,7-9H2,1-3H3,(H,15,16)/b10-6+
• InChI Key: SEIBFMQCUSXECC-UXBLZVDNSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC=C(CC1)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC/C=C(\CC1)/C(=O)O
• Molecular Formula: C13H21NO4
• Molecular Weight: 255.31 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has an ester group (-(2-Methylpropan-2-yl)oxycarbonyl), a carboxylic acid group (-COOH), and a cyclic structure (tetrahydro-2H-azocine). The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Scientific Research Applications

• Synthesis and Chemical Reactivity :

  • Gutmann et al. (2012) discussed the safe generation and synthetic utilization of hydrazoic acid in a continuous flow reactor, which is relevant for the synthesis of complex organic compounds like the one (Gutmann et al., 2012).
  • Ferrini et al. (2015) described the ruthenium-catalyzed synthesis of 5-amino-1,2,3-triazole-4-carboxylates, showcasing methods that could be applicable in the synthesis and manipulation of similar complex organic molecules (Ferrini et al., 2015).

• Crystal Structure Analysis and Material Science :

  • Guerrero et al. (2014) provided insights into the crystal structure of benzazepine derivatives, which can be crucial for understanding the structural properties of similar compounds (Guerrero et al., 2014).

• Pharmaceutical Research and Development :

  • Thaisrivongs et al. (1987) explored the design of angiotensinogen transition-state analogues containing novel amino acid derivatives, indicating the potential use of complex organic molecules like the one in drug development (Thaisrivongs et al., 1987).
  • Nohara et al. (1985) synthesized antiallergic compounds, demonstrating the application of complex organic molecules in creating new medicinal therapies (Nohara et al., 1985).

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it is handled and stored. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.